Cas no 52939-12-5 (7H-Furo[3,2-g][1]benzopyran-7-one,4-(2-hydroxy-3-methoxy-3-methylbutoxy)-, (R)-)

• Product Name: 7H-Furo[3,2-g][1]benzopyran-7-one,4-(2-hydroxy-3-methoxy-3-methylbutoxy)-, (R)-
• CAS No: 52939-12-5
• MF: C₁₇H₁₈O₆
• MW: 318.321225643158
• CID: 358429
• PubChem ID: 15945061
• Update Time: 2025-07-12

7H-Furo[3,2-g][1]benzopyran-7-one,4-(2-hydroxy-3-methoxy-3-methylbutoxy)-, (R)- Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,4-(2-hydroxy-3-methoxy-3-methylbutoxy)-, (R)-
• (+)-4-[(R)-2-Hydroxy-3-methoxy-3-methylbutoxy]-7H-furo[3,2-g][1]benzopyran-7-one
• Oxypeucedanin methanolate
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(2R)-2-hydroxy-3-methoxy-3-methylbutoxy]-
• (+)-Oxypeucedanin methanolate
• SMR000156209
• HMS2224P24
• t-O-Methyl Oxypeucedanin hydrate
• E80681
• HY-N11566
• CS-0649694
• MLS000574905
• XO163800
• 4-[(2R)-2-hydroxy-3-methoxy-3-methylbutoxy]furo[3,2-g]chromen-7-one
• CHEMBL1347823
• 52939-12-5
• DB-289595

• Inchi： 1S/C17H18O6/c1-17(2,20-3)14(18)9-22-16-10-4-5-15(19)23-13(10)8-12-11(16)6-7-21-12/h4-8,14,18H,9H2,1-3H3/t14-/m1/s1
• InChI Key： UHENVVIVPZCJOA-CQSZACIVSA-N
• SMILES： O(C)C(C)(C)[C@@H](COC1=C2C=CC(=O)OC2=CC2=C1C=CO2)O

Computed Properties

• Exact Mass: 318.11034
• Monoisotopic Mass: 318.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens